Cas no 5464-03-9 ( )

  structure
  structure
Product Name: 
CAS No:5464-03-9
MF:C10H8ClNNaO2S
MW:264.683791160584
CID:942330
PubChem ID:24183664
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC-29045
    • NSC29045
    • 5464-03-9
    • sodium;3-amino-6-chloro-4-methyl-1-benzothiophene-2-carboxylic acid
    • DTXSID00636722
    •  
    • Inchi: 1S/C10H8ClNO2S.Na/c1-4-2-5(11)3-6-7(4)8(12)9(15-6)10(13)14;/h2-3H,12H2,1H3,(H,13,14);/q;+1
    • InChI Key: KVVSIPVLOFDSCQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C2C(=C(C(=O)O)SC=2C=1)N.[Na+]

Computed Properties

  • Exact Mass: 240.99654
  • Monoisotopic Mass: 263.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.6A^2

Experimental Properties

  • Density: 1.548
  • Boiling Point: 470.7°C at 760 mmHg
  • Flash Point: 238.5°C
  • Refractive Index: 1.746
  • PSA: 63.32
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